Cas no 25688-17-9 (1-(2-Nitrophenyl)-1H-pyrazole)

1-(2-Nitrophenyl)-1H-pyrazole is a versatile compound with a nitro group, providing it with unique reactivity and selectivity in various chemical transformations.

1-(2-Nitrophenyl)-1H-pyrazole structure

Product Name:1-(2-Nitrophenyl)-1H-pyrazole

CAS No:25688-17-9

MF:C₉H₇N₃O₂

MW:189.170781373978

MDL:MFCD06661759

CID:851963

PubChem ID:605016

Update Time:2025-06-20

1-(2-Nitrophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-(2-Nitrophenyl)-1H-pyrazole
- 1-(2-Nitrophenyl)-1H-pyrazole, AldrichCPR
- DTXSID10345499
- SCHEMBL5242261
- BS-25357
- BBL104354
- 25688-17-9
- CS-0204935
- 1-(2-Nitrophenyl)-1H-pyrazole #
- AKOS004910235
- MFCD06661759
- DB-249805
- SY046166
- 1H-Pyrazole, 1-(2-nitrophenyl)-
- 1-(o-nitrophenyl)-pyrazole
- AC5743
- STL414644
- 1-(2-Nitrophenyl)pyrazole
- MDL： MFCD06661759
- Inchi： 1S/C9H7N3O2/c13-12(14)9-5-2-1-4-8(9)11-7-3-6-10-11/h1-7H
- InChI Key： OHPLOJFVHRTRPF-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC=CC=1N1C=CC=N1)=O

Computed Properties

Exact Mass: 189.05391
Monoisotopic Mass: 189.053826475g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 63.6Å²

Experimental Properties

PSA: 60.96

1-(2-Nitrophenyl)-1H-pyrazole Security Information

HazardClass：IRRITANT

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	035685-1g	1-(2-Nitrophenyl)-1H-pyrazole	25688-17-9	97%	1g	957.0CNY	2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	035685-25g	1-(2-Nitrophenyl)-1H-pyrazole	25688-17-9	97%	25g	7769.0CNY	2021-07-05
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Apollo Scientific	OR480243-1g	1-(2-Nitrophenyl)-1H-pyrazole	25688-17-9	97%	1g	£80.00	2023-09-02
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